Cas no 54231-41-3 (3-Bromo-2-hydrazinylpyridine)

• Product Name: 3-Bromo-2-hydrazinylpyridine
• CAS No: 54231-41-3
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• MDL: MFCD00490113
• CID: 940152
• PubChem ID: 50999406
• Update Time: 2025-11-02

3-Bromo-2-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-hydrazinylpyridine
• (3-BROMO-PYRIDIN-2-YL)-HYDRAZINE
• 1-(3-bromopyridin-2-yl)hydrazine
• 2-HYDRAZINE-3-BROMOPYRIDINE
• 3-BroMo-2-hydrazinopyridine
• (3-bromopyridin-2-yl)hydrazine
• A870514
• C91522
• DTXSID90679502
• AKOS010633667
• (3-bromo-(pyridin-2-yl))hydrazine
• SY065982
• 3-bromo-2-hydrazono-1,2-dihydropyridine
• DA-05051
• MB01287
• AS-61056
• CS-0060371
• GS0002
• SCHEMBL360202
• AMY36363
• DUQSXMSCIRLMCP-UHFFFAOYSA-N
• MFCD00490113
• 54231-41-3
• EN300-94261

• MDL： MFCD00490113
• Inchi： 1S/C5H6BrN3/c6-4-2-1-3-8-5(4)9-7/h1-3H,7H2,(H,8,9)
• InChI Key： DUQSXMSCIRLMCP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1NN

Computed Properties

• Exact Mass: 186.97500
• Monoisotopic Mass: 186.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 1.90300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Bromo-2-hydrazinylpyridine

Exploring the Versatile Applications and Properties of 3-Bromo-2-hydrazinylpyridine (CAS No. 54231-41-3)

3-Bromo-2-hydrazinylpyridine (CAS No. 54231-41-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with bromine and hydrazine functional groups, serves as a crucial intermediate in synthesizing various biologically active molecules. Its unique structural attributes make it invaluable for developing novel drug candidates and crop protection agents.

One of the most compelling aspects of 3-Bromo-2-hydrazinylpyridine is its role in medicinal chemistry. Researchers are increasingly exploring its potential in designing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The bromine atom at the 3-position enhances the compound's reactivity, enabling precise modifications for targeted drug development. Meanwhile, the hydrazinyl group offers a versatile handle for further derivatization, making it a favorite among chemists working on structure-activity relationship (SAR) studies.

In the realm of agrochemical innovation, 3-Bromo-2-hydrazinylpyridine is gaining traction as a precursor for pesticide formulations. Its ability to act as a chelating agent and form stable complexes with metals is particularly useful in creating environmentally friendly pest control solutions. With the global push toward sustainable agriculture, this compound aligns perfectly with the demand for bio-based agrochemicals that minimize ecological impact.

The synthesis of 3-Bromo-2-hydrazinylpyridine typically involves the bromination of 2-hydrazinylpyridine under controlled conditions. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and purity, addressing common challenges such as byproduct formation. Analytical methods such as HPLC and NMR spectroscopy are routinely used to characterize this compound, ensuring it meets the stringent quality standards required for pharmaceutical applications.

From a market perspective, the demand for 3-Bromo-2-hydrazinylpyridine is on the rise, driven by its expanding applications in drug discovery and crop science. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and industrial players. Additionally, the compound's compatibility with green chemistry principles makes it a preferred choice for companies aiming to reduce their environmental footprint.

For researchers and industry professionals, understanding the physicochemical properties of 3-Bromo-2-hydrazinylpyridine is essential. The compound exhibits moderate solubility in polar organic solvents, which facilitates its use in various reaction conditions. Stability studies indicate that it should be stored under inert conditions to prevent degradation, ensuring long-term usability in laboratory settings.

Looking ahead, the future of 3-Bromo-2-hydrazinylpyridine appears promising, with ongoing studies exploring its potential in neurological therapeutics and material science. Its adaptability and functional diversity position it as a key player in next-generation chemical innovations. As the scientific community continues to uncover new applications, this compound is poised to make significant contributions across multiple disciplines.